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Compound of Interest

Compound Name: J-104129

Cat. No.: B1139122

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of J-104129
fumarate, a potent and selective M3 muscarinic receptor antagonist. Accurate preparation of
stock solutions is critical for ensuring the reliability and reproducibility of experimental results.

Chemical Properties

J-104129 fumarate has a molecular weight of 500.63 g/mol . It is essential to consider the
batch-specific molecular weight, which may vary due to hydration, as this will affect the solvent
volumes required for precise concentrations.

Data Presentation

The following table summarizes the solubility of J-104129 fumarate in common laboratory

solvents.
Maximum Concentration Maximum Concentration
Solvent
(mg/mL) (mM)
DMSO 50.06 100
Ethanol 25.03 50

Table 1: Solubility of J-104129 fumarate. Data is based on a molecular weight of 500.63 g/mol .
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The table below provides a quick reference for preparing stock solutions of various

concentrations.
Desired Concentration Mass of J-104129 Volume of Solvent
Fumarate
1mM 1mg 2.00 mL
5 mM 1mg 0.40 mL
10 mM 1mg 0.20 mL
1mM 5 mg 9.99 mL
5 mM 5 mg 2.00 mL
10 mM 5 mg 1.00 mL

Table 2: Solvent volumes required to prepare stock solutions from a given mass of J-104129
fumarate. Calculations are based on a molecular weight of 500.63 g/mol .

Experimental Protocols

Materials
J-104129 fumarate powder

o Dimethyl sulfoxide (DMSO), anhydrous
» Ethanol, absolute

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes

» Vortex mixer

e Analytical balance

Protocol for Preparing a 10 mM DMSO Stock Solution
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Weighing the Compound: Accurately weigh out a specific mass of J-104129 fumarate using
an analytical balance. For example, weigh 1 mg of the compound.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the J-104129
fumarate. To prepare a 10 mM stock solution from 1 mg of the compound, add 0.20 mL of
DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (not to exceed 40°C) may assist in dissolution, but
ensure the vial is securely capped to prevent solvent evaporation.

Storage: Store the stock solution at +4°C for short-term use. For long-term storage, it is
recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-
thaw cycles and store at -20°C or -80°C.

Protocol for Preparing a 10 mM Ethanol Stock Solution

Weighing the Compound: Accurately weigh out a specific mass of J-104129 fumarate. For
example, weigh 1 mg.

Solvent Addition: Add the calculated volume of absolute ethanol to the vial. To prepare a 10
mM stock solution from 1 mg of the compound, add 0.20 mL of ethanol.

Dissolution: Securely cap the vial and vortex until the solid is fully dissolved.

Storage: Store the resulting stock solution at +4°C for short-term storage. For extended
storage, aliquot and freeze at -20°C or -80°C.

Note on Aqueous Solutions: The solubility of many organic compounds, including fumarate

salts, is limited in aqueous buffers.[1] If agueous working solutions are required, it is advisable

to first dissolve the compound in a minimal amount of DMSO and then dilute it with the

agueous buffer of choice.[1] Be aware that storing aqueous solutions for extended periods is

not recommended as it may affect compound stability.[1]

Mandatory Visualizations
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Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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